Cas no 2792201-97-7 (1H-Pyrazole, 4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-)
1H-Pyrazole, 4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-
-
- Inchi: 1S/C8H7F3N2/c1-4-7-5(2)12-13(6(7)3)8(9,10)11/h1H,2-3H3
- InChI Key: JQAFDDHXJZMMMB-UHFFFAOYSA-N
- SMILES: N1(C(F)(F)F)C(C)=C(C#C)C(C)=N1
Experimental Properties
- Density: 1.17±0.1 g/cm3(Predicted)
- Boiling Point: 167.2±40.0 °C(Predicted)
- pka: -2.29±0.12(Predicted)
1H-Pyrazole, 4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37366947-0.05g |
4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-1H-pyrazole |
2792201-97-7 | 95% | 0.05g |
$275.0 | 2023-06-02 | |
| Enamine | EN300-37366947-0.1g |
4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-1H-pyrazole |
2792201-97-7 | 95% | 0.1g |
$410.0 | 2023-06-02 | |
| Enamine | EN300-37366947-0.25g |
4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-1H-pyrazole |
2792201-97-7 | 95% | 0.25g |
$586.0 | 2023-06-02 | |
| Enamine | EN300-37366947-0.5g |
4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-1H-pyrazole |
2792201-97-7 | 95% | 0.5g |
$925.0 | 2023-06-02 | |
| Enamine | EN300-37366947-1.0g |
4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-1H-pyrazole |
2792201-97-7 | 95% | 1g |
$1185.0 | 2023-06-02 | |
| Enamine | EN300-37366947-2.5g |
4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-1H-pyrazole |
2792201-97-7 | 95% | 2.5g |
$2324.0 | 2023-06-02 | |
| Enamine | EN300-37366947-5.0g |
4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-1H-pyrazole |
2792201-97-7 | 95% | 5g |
$3438.0 | 2023-06-02 | |
| Enamine | EN300-37366947-10.0g |
4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-1H-pyrazole |
2792201-97-7 | 95% | 10g |
$5099.0 | 2023-06-02 | |
| Aaron | AR024W53-50mg |
4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-1H-pyrazole |
2792201-97-7 | 95% | 50mg |
$404.00 | 2025-02-15 | |
| Aaron | AR024W53-100mg |
4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-1H-pyrazole |
2792201-97-7 | 95% | 100mg |
$589.00 | 2025-02-15 |
1H-Pyrazole, 4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 1H-Pyrazole, 4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-
Recent Advances in the Study of 1H-Pyrazole, 4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)- (CAS: 2792201-97-7)
The compound 1H-Pyrazole, 4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)- (CAS: 2792201-97-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the versatility of 1H-Pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the ethynyl and trifluoromethyl groups in this specific derivative enhances its reactivity and binding affinity, making it a promising scaffold for further modifications. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations.
In vitro and in vivo studies have demonstrated that 1H-Pyrazole, 4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)- exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. Notably, it has shown selectivity towards specific targets, reducing the likelihood of off-target effects. These findings suggest its potential as a lead compound for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are currently underway to design analogs with improved drug-like properties. Collaborative efforts between academic and industrial research groups are expected to accelerate the development of this compound into clinical candidates.
In conclusion, 1H-Pyrazole, 4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)- (CAS: 2792201-97-7) represents a promising avenue for therapeutic innovation. Its unique chemical structure and biological activity underscore its potential in addressing unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.
2792201-97-7 (1H-Pyrazole, 4-ethynyl-3,5-dimethyl-1-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)